In situ and readily prepared metal catalysts and initiators for living cationic polymerization of isobutyl vinyl ether: dual-purpose salphen as a ligand framework for ZrCl4 and an initiating proton source†

Polymer Chemistry Pub Date: 2014-09-02 DOI: 10.1039/C4PY01012D

Abstract

A salphen complex [salphen = N,N′-o-phenylene-bis(3,5-di-tert-butyl-salicylidene-imine)], synthesized in situ by mixing a salphen ligand with a metal chloride is shown to be an effective catalyst in cationic polymerization for the first time. Furthermore, the salphen/ZrCl4 system induced the living cationic polymerization of isobutyl vinyl ether in toluene at 0 °C with quantitative initiation from HCl simultaneously generated upon the complex formation.

Graphical abstract: In situ and readily prepared metal catalysts and initiators for living cationic polymerization of isobutyl vinyl ether: dual-purpose salphen as a ligand framework for ZrCl4 and an initiating proton source
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